Cas no 921580-15-6 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide
• CAS No: 921580-15-6
• MF: C₂₃H₁₉Cl₂NO₂
• MW: 412.308464288712
• CID: 6243552
• PubChem ID: 41618263
• Update Time: 2025-10-18

N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide
• AKOS024631234
• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-2-(2,5-dimethylphenyl)acetamide
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-(2,5-dimethylphenyl)acetamide
• 921580-15-6
• F2250-0079

• Inchi： 1S/C23H19Cl2NO2/c1-14-7-8-15(2)16(11-14)12-22(27)26-21-10-9-17(24)13-19(21)23(28)18-5-3-4-6-20(18)25/h3-11,13H,12H2,1-2H3,(H,26,27)
• InChI Key： BJAPMKOYRZXNQK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1Cl)=O)NC(CC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 411.0792842g/mol
• Monoisotopic Mass: 411.0792842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 46.2Ų

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide

Comprehensive Overview of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide (CAS No. 921580-15-6): Properties, Applications, and Research Insights

N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide, identified by its CAS No. 921580-15-6, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of acetamide derivatives, which are widely studied for their diverse chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of chloro and dimethylphenyl substituents in its structure contributes to its distinct reactivity and functional versatility.

In recent years, the scientific community has shown growing interest in N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide due to its potential role in drug discovery and medicinal chemistry. Researchers are exploring its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. The compound's structural features, such as the chlorobenzoyl moiety, make it a candidate for designing novel therapeutic agents targeting inflammatory and metabolic disorders.

The synthesis of CAS No. 921580-15-6 involves multi-step organic reactions, including acylations and aryl substitutions, to achieve high purity and yield. Advanced analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its molecular structure and ensure quality control. These methods are critical for verifying the compound's identity and assessing its suitability for further research or industrial applications.

From an industrial perspective, N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide has garnered attention for its potential use in agrochemical formulations. Its structural analogs have demonstrated efficacy in pest control and crop protection, aligning with the global demand for sustainable agricultural solutions. However, comprehensive environmental and toxicological studies are essential to evaluate its safety profile and compliance with regulatory standards.

In the realm of material science, this compound's aromatic acetamide backbone offers opportunities for developing advanced polymers and coatings. Its thermal stability and compatibility with other organic substrates make it a promising candidate for high-performance materials. Researchers are also investigating its role in catalysis and nanotechnology, where its molecular interactions could enhance catalytic efficiency or enable precise nanomaterial design.

The growing popularity of computational chemistry and AI-driven drug design has further amplified interest in CAS No. 921580-15-6. Predictive modeling tools are being used to simulate its binding affinities and optimize its molecular properties for specific applications. This approach aligns with the broader trend of digital transformation in chemical research, where data-driven insights accelerate innovation.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide is crucial. Its pharmacophore features, such as the chlorinated aromatic rings and acetamide linker, provide a foundation for designing derivatives with enhanced bioactivity or material properties. Collaborative efforts between academia and industry are expected to unlock new possibilities for this compound in the coming years.

In summary, N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-(2,5-dimethylphenyl)acetamide (CAS No. 921580-15-6) represents a compelling subject of study across multiple disciplines. Its unique chemical attributes, combined with emerging technological advancements, position it as a valuable candidate for future innovations in life sciences, agriculture, and advanced materials. Ongoing research will continue to shed light on its full potential and practical applications.